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Compound of Interest

Compound Name: Windorphen

Cat. No.: B10823019 Get Quote

Essential Safety and Handling Guide for
Windorphen
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of

Windorphen, a selective Wnt/β-catenin signaling inhibitor. The following procedural guidance

is designed to ensure the safe use of this compound in a laboratory setting, covering personal

protective equipment, operational protocols, and disposal plans.

Chemical and Physical Data
Windorphen is a small molecule inhibitor used in biochemical research. A summary of its key

quantitative properties is provided below for quick reference.
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Property Value Source

CAS Number 19881-70-0 [1][2][3][4]

Molecular Formula C₁₇H₁₅ClO₃ [4]

Molecular Weight 302.75 g/mol [4]

Appearance White to beige powder [4]

Solubility
DMSO: 5 mg/mL (requires

warming)
[4]

Storage Temperature -20°C [4]

Hazard Identification and Personal Protective
Equipment (PPE)
As with many novel research chemicals, the full toxicological properties of Windorphen have

not been extensively documented. Therefore, it must be handled as a potentially hazardous

substance. The primary risks include inhalation of the powder and exposure to skin and eyes.

Adherence to the following PPE guidelines is mandatory.

Hazard Class
(Assumed)

Pictogram Signal Word
Hazard Statement
(Assumed)

Acute Toxicity, Oral

(Category 4)

GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed.

Skin Irritation

(Category 2)

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation.

Eye Irritation

(Category 2A)

GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation.

Specific Target Organ

Toxicity — Single

Exposure (Category

3)

GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation.
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Required Personal Protective Equipment:

PPE Category Item Specifications and Use

Eye/Face Protection Safety Goggles

Must provide a complete seal

around the eyes to protect

from dust and splashes.[5][6]

Skin Protection Nitrile Gloves

Inspect for tears before use.

Remove and replace

immediately if contaminated.[5]

[6]

Laboratory Coat

Must be worn fully buttoned to

protect skin and personal

clothing.[6][7]

Respiratory Protection
Not Required with Engineering

Controls

All handling of solid

Windorphen must be

conducted within a certified

chemical fume hood.

Operational Plan: From Receipt to Storage
This section outlines the standard operating procedure for safely handling Windorphen, from

initial receipt to the preparation of stock solutions.

Step-by-Step Protocol:

Receiving and Initial Storage: Upon receipt, verify the container is intact. Store the

compound in its original, light-protected packaging at -20°C.

Preparation of Workspace: Before handling, decontaminate the work surface within a

chemical fume hood. Gather all necessary materials, including spatulas, weigh boats,

solvent (e.g., DMSO), and appropriately labeled vials.

Donning PPE: Put on a lab coat, safety goggles, and nitrile gloves.
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Weighing the Compound: Inside the fume hood, carefully weigh the desired amount of

Windorphen powder. Handle with care to avoid creating airborne dust.

Solubilization: Add the appropriate volume of DMSO to the solid compound. Gentle warming

and vortexing may be necessary to achieve full dissolution.

Labeling and Storage: Clearly label the vial containing the Windorphen solution with the

compound name, concentration, solvent, date, and your initials. Store the stock solution at

-20°C, protected from light.

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Incident Emergency Protocol

Skin Contact

Immediately flush the affected area with large

amounts of water for at least 15 minutes.

Remove any contaminated clothing.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek prompt medical attention.

Inhalation

Move the individual to fresh air. If breathing

becomes difficult, seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water and seek immediate medical attention.

Spill

For a small spill, absorb the material with an

inert absorbent (e.g., vermiculite). Collect the

contaminated material into a sealed container

for hazardous waste disposal.

Disposal Plan
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All waste materials contaminated with Windorphen must be disposed of as hazardous

chemical waste according to institutional and local regulations.

Waste Stream Disposal Method

Solid Windorphen Waste
Collect in a clearly labeled, sealed container

designated for hazardous chemical waste.

Liquid Windorphen Waste (Solutions)

Collect in a labeled, sealed container

designated for hazardous solvent waste. Do not

pour down the drain.

Contaminated Disposables (e.g., gloves, pipette

tips)

Place in a sealed, labeled bag and dispose of in

the solid hazardous chemical waste stream.

Contaminated Glassware

Rinse with a suitable solvent (e.g., ethanol or

acetone), and collect the rinsate as hazardous

liquid waste. The cleaned glassware can then

be washed normally.

Visualized Experimental Workflow
The following diagram illustrates the logical flow for the safe handling and preparation of a

Windorphen stock solution.
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Setup and Preparation

Experimental Procedure

Cleanup and Disposal

Verify Fume Hood Certification

Don PPE (Coat, Goggles, Gloves)

Prepare and Clean Workspace

Retrieve Windorphen from -20°C

Weigh Solid Windorphen

Add DMSO Solvent

Warm and Vortex to Dissolve

Transfer to Labeled Storage Vial

Store Stock Solution at -20°C

Dispose of Contaminated Waste

Clean Workspace

Doff and Dispose of PPE

Click to download full resolution via product page

Caption: Logical workflow for safe Windorphen handling and solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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